Cas no 1267709-04-5 (2-2-(3-fluorophenoxy)ethylpyrrolidine)

• Product Name: 2-2-(3-fluorophenoxy)ethylpyrrolidine
• CAS No: 1267709-04-5
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6177234
• PubChem ID: 54348368
• Update Time: 2025-10-28

2-2-(3-fluorophenoxy)ethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-2-(3-fluorophenoxy)ethylpyrrolidine
• 1267709-04-5
• EN300-1839903
• 2-[2-(3-fluorophenoxy)ethyl]pyrrolidine
• SCHEMBL11458473

• Inchi： 1S/C12H16FNO/c13-10-3-1-5-12(9-10)15-8-6-11-4-2-7-14-11/h1,3,5,9,11,14H,2,4,6-8H2
• InChI Key： UDXDPYHXZBBJPL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC1CCCN1

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-2-(3-fluorophenoxy)ethylpyrrolidine

2-(3-Fluorophenoxy)ethylpyrrolidine: A Comprehensive Overview

The compound with CAS No. 1267709-04-5, commonly referred to as 2-(3-fluorophenoxy)ethylpyrrolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a fluoro-substituted phenoxy group. The integration of these structural elements imparts the molecule with intriguing chemical properties and potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of 2-(3-fluorophenoxy)ethylpyrrolidine in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of G-protein coupled receptor (GPCR) modulators. The fluoro group at the 3-position of the phenoxy ring introduces electronic effects that can modulate the molecule's interactions with biological targets, making it a valuable tool in medicinal chemistry.

The synthesis of 2-(3-fluorophenoxy)ethylpyrrolidine has been optimized through various methodologies, including nucleophilic substitution and coupling reactions. These advancements have not only improved the efficiency of production but also opened avenues for large-scale manufacturing, which is crucial for its potential commercial applications. The compound's stability under various reaction conditions further enhances its utility in synthetic workflows.

In terms of applications, 2-(3-fluorophenoxy)ethylpyrrolidine has shown promise in the development of agrochemicals and specialty chemicals. Its ability to act as a versatile intermediate allows for the creation of compounds with diverse functionalities, catering to different industrial needs. Moreover, its compatibility with modern analytical techniques ensures that it can be thoroughly characterized, contributing to quality control and regulatory compliance.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 2-(3-fluorophenoxy)ethylpyrrolidine to assess its ecological impact. Studies indicate that under specific conditions, the compound undergoes microbial degradation, reducing its persistence in natural systems. This information is critical for evaluating its safety profile and ensuring sustainable practices in its use.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of 2-(3-fluorophenoxy)ethylpyrrolidine. By introducing additional substituents or modifying its core structure, scientists aim to unlock new functionalities and applications. Collaborative efforts between academia and industry are expected to drive innovation in this area, fostering advancements that benefit multiple sectors.